1-[2-(1-Methyl-lH-pyrrol-2-yl)ethyl]-2-piperidone

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 1-[2-(1-methylpyrrol-2-yl)ethyl]piperidin-2-one
• InChI: InChI=1S/C12H18N2O/c1-13-8-4-5-11(13)7-10-14-9-3-2-6-12(14)15/h4-5,8H,2-3,6-7,9-10H2,1H3
• InChI Key: SAWHCUQKTHYLAO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CCN2CCCCC2=O

Description

1-[2-(1-Methyl-lH-pyrrol-2-yl)ethyl]-2-piperidone is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(1-Methylpyrrol-2-yl)ethylamine (4.96g, 0.04m) and triethylamine (5.6mL, 0.04m) were stirred together in toluene (60mL). A solution of ethyl 5-bromopentanoate (7.80g, 0.04m) in toluene (20 mL) was added dropwise over 1 hr at room temperature. The reaction mixture was heated with stirring at 70 degrees overnight. The reaction was worked up by addition of a phosphate buffer until a pH of 5-6 was reached; the reaction mixture was then diluted with ether and the layers were separated. The aqueous layer was exhaustively washed with diethyl ether. The combined organic layers were washed with water, brine and then dried over anhydrous potassium carbonate. The dryinq agent was filtered away, and the filtrate was concentrated to a light yellow solid weighing 5.2g. It was recrystallized from methylene chloride/hexane to give 4.2g (51.2%) of purified title compound.